Cas no 377047-49-9 (3-biphenyl-4-yl-6-chloropyridazine)
3-Biphenyl-4-yl-6-chloropyridazine is a heterocyclic compound featuring a pyridazine core substituted with a biphenyl group at the 3-position and a chlorine atom at the 6-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The chlorine substituent enhances electrophilic properties, facilitating further functionalization via cross-coupling or nucleophilic substitution reactions. Its biphenyl moiety contributes to increased lipophilicity, potentially improving bioavailability in drug design. The compound’s well-defined synthetic route and stability under standard conditions ensure consistent performance in research and industrial applications. Its versatility makes it suitable for developing novel bioactive molecules or materials with tailored properties.
377047-49-9 structure
Product Name:3-biphenyl-4-yl-6-chloropyridazine
CAS No:377047-49-9
MF:C16H11ClN2
MW:266.724942445755
MDL:MFCD12484097
CID:1485653
PubChem ID:11086715
Update Time:2025-10-19
3-biphenyl-4-yl-6-chloropyridazine Chemical and Physical Properties
Names and Identifiers
-
- Pyridazine, 3-[1,1'-biphenyl]-4-yl-6-chloro-
- 3-biphenyl-4-yl-6-chloropyridazine
- SCHEMBL13458074
- MFCD12484097
- CQA04749
- AKOS005207427
- EN300-237600
- F1967-0382
- 3-chloro-6-(4-phenylphenyl)pyridazine
- 377047-49-9
- 3-{[1,1'-biphenyl]-4-yl}-6-chloropyridazine
-
- MDL: MFCD12484097
- Inchi: 1S/C16H11ClN2/c17-16-11-10-15(18-19-16)14-8-6-13(7-9-14)12-4-2-1-3-5-12/h1-11H
- InChI Key: JCABWQZXNVRUBW-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C2C=CC(=CC=2)C2C=CC=CC=2)N=N1
Computed Properties
- Exact Mass: 266.06123
- Monoisotopic Mass: 266.0610761g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 270
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 25.8Ų
Experimental Properties
- PSA: 25.78
3-biphenyl-4-yl-6-chloropyridazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB419780-1 g |
3-Chloro-6-(4-phenylphenyl)pyridazine |
377047-49-9 | 1 g |
€542.30 | 2023-07-18 | ||
| abcr | AB419780-5 g |
3-Chloro-6-(4-phenylphenyl)pyridazine |
377047-49-9 | 5 g |
€947.00 | 2023-07-18 | ||
| abcr | AB419780-10 g |
3-Chloro-6-(4-phenylphenyl)pyridazine |
377047-49-9 | 10 g |
€1,330.40 | 2023-07-18 | ||
| TRC | B227536-100mg |
3-biphenyl-4-yl-6-chloropyridazine |
377047-49-9 | 100mg |
$ 70.00 | 2022-06-07 | ||
| TRC | B227536-500mg |
3-biphenyl-4-yl-6-chloropyridazine |
377047-49-9 | 500mg |
$ 295.00 | 2022-06-07 | ||
| TRC | B227536-1g |
3-biphenyl-4-yl-6-chloropyridazine |
377047-49-9 | 1g |
$ 455.00 | 2022-06-07 | ||
| Chemenu | CM560557-1g |
3-{[1,1'-Biphenyl]-4-yl}-6-chloropyridazine |
377047-49-9 | 95%+ | 1g |
$330 | 2023-03-07 | |
| Chemenu | CM560557-5g |
3-{[1,1'-Biphenyl]-4-yl}-6-chloropyridazine |
377047-49-9 | 95%+ | 5g |
$957 | 2023-03-07 | |
| Enamine | EN300-237600-0.05g |
3-chloro-6-(4-phenylphenyl)pyridazine |
377047-49-9 | 95% | 0.05g |
$468.0 | 2024-06-19 | |
| Enamine | EN300-237600-0.1g |
3-chloro-6-(4-phenylphenyl)pyridazine |
377047-49-9 | 95% | 0.1g |
$490.0 | 2024-06-19 |
3-biphenyl-4-yl-6-chloropyridazine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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